Cas no 1805951-37-4 (Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805951-37-4
• MF: C₁₁H₁₁Br₂F₂NO₂
• MW: 387.015348672867
• CID: 4863676
• Update Time: 2025-05-21

Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11Br2F2NO2/c1-2-18-9(17)3-8-10(13)6(4-12)7(5-16-8)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： CTJSUGHMZDTICB-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OCC)=NC=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate

Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1805951-37-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1805951-37-4) is a highly valuable intermediate in the realm of pharmaceutical synthesis, particularly in the development of novel bioactive compounds. Its unique structural features, including the presence of bromo and difluoromethyl substituents, make it a potent building block for constructing complex molecular architectures. This compound has garnered significant attention in recent years due to its utility in the synthesis of various therapeutic agents, including those targeting cancer, inflammation, and infectious diseases.

The significance of this compound lies in its ability to serve as a precursor for the preparation of more sophisticated molecules. The bromo and difluoromethyl groups are particularly noteworthy, as they can undergo a variety of chemical transformations that are essential for drug discovery and development. For instance, the bromo group can be readily displaced by nucleophiles, allowing for the introduction of diverse functional moieties, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate has emerged as a key intermediate in the synthesis of such inhibitors. The pyridine core provides a suitable scaffold for mimicking natural ligands and disrupting aberrant protein interactions that are implicated in various diseases. Furthermore, the presence of multiple reactive sites allows for fine-tuning of physicochemical properties, which is crucial for achieving optimal pharmacokinetic profiles.

The compound's utility extends beyond PPI inhibition. It has also been employed in the synthesis of kinase inhibitors, which are critical in oncology research. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By leveraging Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate as a starting material, researchers have been able to develop novel kinase inhibitors with improved selectivity and efficacy. These inhibitors have shown promise in preclinical studies and are being evaluated further for their potential therapeutic applications.

Another area where this compound has made significant contributions is in the field of antiviral drug discovery. The ability to introduce diverse functional groups into the pyridine core allows for the design of molecules that can interact with viral targets effectively. For example, researchers have utilized Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate to synthesize inhibitors targeting viral proteases and polymerases. These inhibitors have demonstrated antiviral activity against various pathogens, highlighting the compound's versatility as a pharmacological tool.

The synthetic methodologies involving Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate are also worth mentioning. The compound can be synthesized through multi-step organic transformations that showcase modern synthetic techniques such as cross-coupling reactions and fluorination methods. These synthetic routes not only highlight the compound's synthetic utility but also contribute to the broader advancement of organic chemistry methodologies. The efficiency and scalability of these synthetic processes are essential for large-scale production, which is crucial for industrial applications.

In conclusion, Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1805951-37-4) is a multifaceted intermediate with broad applications in pharmaceutical research and development. Its unique structural features enable it to serve as a versatile building block for constructing complex bioactive molecules. The ongoing research in this area continues to uncover new opportunities for utilizing this compound in the synthesis of therapeutic agents targeting various diseases. As our understanding of drug design principles evolves, Ethyl 3-bromo-4-(bromomethyl)-5-(difluoromethyl)pyridine-2-acetate is poised to play an increasingly important role in the next generation of pharmaceutical innovations.